Cas no 871909-81-8 (3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea)

• Product Name: 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea
• CAS No: 871909-81-8
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 844424
• PubChem ID: 7131305
• Update Time: 2025-06-08

3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[[(THIEN-2-YLMETHYL)AMINO]CARBONYL]ACETAMIDE
• 2-chloro-N-{[(thien-2-ylmethyl)amino]carbonyl}acetamide
• SCHEMBL23012242
• UPCMLD0ENAT5449380:001
• 2-Chloro-N-((thiophen-2-ylmethyl)carbamoyl)acetamide
• 2-Chloro-n-([(thien-2-ylmethyl)amino]carbonyl)acetamide
• 2-chloro-N-(thiophen-2-ylmethylcarbamoyl)acetamide
• AKOS009038841
• 871909-81-8
• J-509136
• Z111875086
• CS-0234945
• 3-(2-Chloroacetyl)-1-[(thiophen-2-yl)methyl]urea
• EN300-15029
• 3-(2-chloroacetyl)-1-(thiophen-2-ylmethyl)urea
• G38790
• 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea

• MDL： MFCD07366456
• Inchi： 1S/C8H9ClN2O2S/c9-4-7(12)11-8(13)10-5-6-2-1-3-14-6/h1-3H,4-5H2,(H2,10,11,12,13)
• InChI Key： GFTJVDPPLMXOTB-UHFFFAOYSA-N
• SMILES： ClCC(NC(NCC1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 232.0073264g/mol
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea

Recent Advances in the Study of 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea (CAS: 871909-81-8)

The compound 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea (CAS: 871909-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the chloroacetyl and thiophene moieties, make it a versatile building block for the development of compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific biological pathways. For instance, it has shown promising activity as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its interaction with bacterial enzymes suggests potential applications in addressing antibiotic resistance. These findings underscore the compound's relevance in the development of next-generation therapeutics.

Despite these promising results, challenges remain in the clinical translation of 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacological profile.

In conclusion, 3-(2-Chloroacetyl)-1-(thiophen-2-ylmethyl)urea represents a valuable scaffold in medicinal chemistry. Continued research into its mechanisms of action and optimization of its properties will be crucial for its potential application in drug development. This briefing serves as a foundation for future investigations and collaborations in this exciting area of research.